
4-Chloro-2-formylphenylboronic acid molecular
weight and formula

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name:
4-Chloro-2-formylphenylboronic

acid

Cat. No.: B050531 Get Quote

An In-depth Technical Guide on 4-Chloro-2-formylphenylboronic Acid

This guide provides essential information on 4-Chloro-2-formylphenylboronic acid for

researchers, scientists, and professionals in drug development.

Core Chemical Data
4-Chloro-2-formylphenylboronic acid is a substituted phenylboronic acid derivative

containing both a chloro and a formyl functional group. These features make it a valuable

reagent in organic synthesis.

Physicochemical Properties
Below is a summary of the key quantitative data for 4-Chloro-2-formylphenylboronic acid.

Property Value References

Molecular Formula C₇H₆BClO₃ [1][2][3][4]

Molecular Weight 184.39 g/mol [1][3]

Exact Mass 184.01000 u [1]

CAS Number 913835-76-4 [1][2][3]
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Logical Relationship of Chemical Data
The following diagram illustrates the relationship between the compound's name and its

fundamental chemical properties.
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Chemical Identity and Properties Relationship

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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